Cas no 1805038-38-3 (2-(Difluoromethyl)-3-hydroxypyridine-5-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-hydroxypyridine-5-acetic acid
• CAS No: 1805038-38-3
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4800451
• Update Time: 2025-10-29

2-(Difluoromethyl)-3-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxypyridine-5-acetic acid

• Inchi： 1S/C8H7F2NO3/c9-8(10)7-5(12)1-4(3-11-7)2-6(13)14/h1,3,8,12H,2H2,(H,13,14)
• InChI Key： HQPAZRYTHCOUGT-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)CC(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 0.6
• Topological Polar Surface Area: 70.4

Additional information on 2-(Difluoromethyl)-3-hydroxypyridine-5-acetic acid

Introduction to 2-(Difluoromethyl)-3-hydroxypyridine-5-acetic Acid (CAS No. 1805038-38-3)

2-(Difluoromethyl)-3-hydroxypyridine-5-acetic acid (CAS No. 1805038-38-3) is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural features and potential biological activities. This compound, featuring a difluoromethyl group and a hydroxypyridine core, has garnered attention due to its role in the development of novel therapeutic agents. The presence of both fluorine atoms and a hydroxyl group in its molecular structure imparts distinct chemical properties that make it a valuable scaffold for medicinal chemistry innovation.

The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This substitution pattern has been extensively studied in the context of antiviral, anticancer, and anti-inflammatory agents. In contrast, the hydroxypyridine moiety is known for its ability to interact with biological targets such as enzymes and receptors, making it a versatile component in drug design. The acetic acid moiety at the 5-position further contributes to the compound's solubility and reactivity, facilitating its use in synthetic pathways.

Recent advancements in pharmaceutical research have highlighted the importance of 2-(Difluoromethyl)-3-hydroxypyridine-5-acetic acid in addressing emerging therapeutic challenges. For instance, studies have demonstrated its potential utility in the development of next-generation antiviral drugs. The fluorinated pyridine scaffold can be engineered to exhibit enhanced resistance to enzymatic degradation, thereby prolonging the duration of action for antiviral agents. Additionally, the hydroxyl group provides a site for further functionalization, allowing for the creation of derivatives with tailored biological activities.

In the field of oncology, this compound has shown promise as a precursor for kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways that regulate growth and proliferation. By incorporating the difluoromethyl group into kinase inhibitors, researchers aim to improve their selectivity and potency against target enzymes while minimizing off-target effects. The hydroxypyridine core further aids in optimizing binding interactions with the active sites of kinases, leading to more effective therapeutic outcomes.

Moreover, 2-(Difluoromethyl)-3-hydroxypyridine-5-acetic acid has been explored in the context of inflammation and immunomodulation. The unique combination of fluorine substitution and hydroxyl functionality allows for fine-tuning of biological responses. For example, derivatives of this compound have been investigated for their potential to modulate cytokine production and inhibit inflammatory pathways. Such properties are particularly relevant in addressing chronic inflammatory diseases where precise control over immune responses is essential.

The synthesis of 2-(Difluoromethyl)-3-hydroxypyridine-5-acetic acid presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires specialized methodologies to ensure high yields and purity. However, recent developments in fluorination techniques have made it more feasible to incorporate these atoms into complex molecular frameworks with greater efficiency. Additionally, the presence of the hydroxyl group necessitates careful consideration during synthetic planning to prevent unwanted side reactions while maintaining functional group integrity.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying promising derivatives of 2-(Difluoromethyl)-3-hydroxypyridine-5-acetic acid. These computational approaches allow researchers to predict binding affinities and optimize molecular interactions with biological targets before conducting expensive wet-lab experiments. Such high-throughput virtual screening methods have accelerated the discovery process significantly, enabling faster identification of lead compounds for further development.

The pharmacokinetic properties of this compound are also under intense scrutiny. The balance between metabolic stability and clearance rates is critical for determining therapeutic efficacy and safety profiles. Studies have shown that modifications around the difluoromethyl group can significantly influence these properties by altering lipophilicity or susceptibility to enzymatic degradation. Similarly, variations at the hydroxypyridine core can fine-tune solubility and bioavailability, making this compound a versatile platform for optimizing drug-like characteristics.

In conclusion,2-(Difluoromethyl)-3-hydroxypyridine-5-acetic acid (CAS No. 1805038-38-3) represents a promising candidate for pharmaceutical development due to its unique structural features and diverse biological activities. Its incorporation into drug molecules offers numerous advantages ranging from improved metabolic stability to enhanced binding affinity with therapeutic targets. As research continues to uncover new applications for this compound，its significance in medicinal chemistry is expected to grow further，driving innovation across multiple therapeutic areas.